molecular formula C7H4BrIO B070385 3-Bromo-5-iodobenzaldehyde CAS No. 188813-09-4

3-Bromo-5-iodobenzaldehyde

Cat. No. B070385
CAS RN: 188813-09-4
M. Wt: 310.91 g/mol
InChI Key: XZXJUWDREBPKRI-UHFFFAOYSA-N
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Description

3-Bromo-5-iodobenzaldehyde is a chemical compound with the molecular formula C7H4BrIO . It has an average mass of 310.914 Da and a monoisotopic mass of 309.848999 Da .


Synthesis Analysis

The synthesis of 3-Bromo-5-iodobenzaldehyde is typically carried out in a laboratory setting. The compound is stored in a dark place under an inert atmosphere at temperatures between 2-8°C .


Molecular Structure Analysis

The InChI code for 3-Bromo-5-iodobenzaldehyde is 1S/C7H4BrIO/c8-6-1-5(4-10)2-7(9)3-6/h1-4H . The InChI key is XZXJUWDREBPKRI-UHFFFAOYSA-N . The canonical SMILES structure is C1=C(C=C(C=C1Br)I)C=O .


Physical And Chemical Properties Analysis

3-Bromo-5-iodobenzaldehyde has a molecular weight of 310.92 g/mol . It is a solid at room temperature . The compound has a topological polar surface area of 17.1 Ų . It has a complexity of 129 .

Scientific Research Applications

Chemical Synthesis

3-Bromo-5-iodobenzaldehyde is a versatile material that holds promise for various applications in chemical synthesis. It can be used as a starting material or intermediate in the synthesis of a wide range of chemical compounds .

Preparation of Phenyl (3-bromo-5-iodo)benzoate

This compound can be used in the preparation of phenyl (3-bromo-5-iodo)benzoate . This derivative could have potential applications in material science or medicinal chemistry.

Synthesis of Thromboxane Receptor Antagonist

3-Bromo-5-iodobenzaldehyde can be used as a starting reagent for the large-scale synthesis of the thromboxane receptor antagonist 3- {3- [2- (4-chlorobenzenesulfonamido)ethyl]-5- (4-fluorobenzyl)phenyl}propionic acid, via regioselective Heck cross-coupling reaction . This antagonist could be used in the treatment of conditions related to thromboxane receptors, such as cardiovascular diseases.

Safety and Hazards

The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338) .

properties

IUPAC Name

3-bromo-5-iodobenzaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4BrIO/c8-6-1-5(4-10)2-7(9)3-6/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZXJUWDREBPKRI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C=C1Br)I)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4BrIO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10620334
Record name 3-Bromo-5-iodobenzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10620334
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

310.91 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

188813-09-4
Record name 3-Bromo-5-iodobenzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10620334
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A mixture of (3-bromo-5-iodophenyl)methanol from the previous step (1.0 eq.) and Dess-Martin periodinane (1.18 eq.) was stirred at RT in dichloromethane (0.1 M) for 45 min. The reaction mixture was diluted with ether, filtered through a plug of SiO2, and the silica washed with a 3:1 (v/v) mixture of hexanes:EtOAc. The filtrate was concentrated in vacuo and passed again through a plug of SiO2, eluting with a 3:1 (v/v) mixture of hexanes:EtOAc to afford the title compound as a light yellow solid.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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